Sodium meralluride
Sodium meralluride
Brand Name:
Vulcanchem
CAS No.:
129-99-7
VCID:
VC20994111
InChI:
InChI=1S/C9H15N2O5.C7H8N4O2.Hg.Na.H2O/c1-6(16-2)5-10-9(15)11-7(12)3-4-8(13)14;1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;;;/h6H,1,3-5H2,2H3,(H,13,14)(H2,10,11,12,15);3H,1-2H3,(H,8,9);;;1H2/q;;;+1;/p-1
SMILES:
CN1C2=C(C(=O)N(C1=O)C)NC=N2.COC(CNC(=O)NC(=O)CCC(=O)[O-])C[Hg].O.[Na+]
Molecular Formula:
C16H24HgN6NaO8
Molecular Weight:
652 g/mol
Sodium meralluride
CAS No.: 129-99-7
Cat. No.: VC20994111
Molecular Formula: C16H24HgN6NaO8
Molecular Weight: 652 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 129-99-7 |
|---|---|
| Molecular Formula | C16H24HgN6NaO8 |
| Molecular Weight | 652 g/mol |
| IUPAC Name | sodium;[3-(3-carboxylatopropanoylcarbamoylamino)-2-methoxypropyl]mercury;1,3-dimethyl-7H-purine-2,6-dione;hydrate |
| Standard InChI | InChI=1S/C9H15N2O5.C7H8N4O2.Hg.Na.H2O/c1-6(16-2)5-10-9(15)11-7(12)3-4-8(13)14;1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;;;/h6H,1,3-5H2,2H3,(H,13,14)(H2,10,11,12,15);3H,1-2H3,(H,8,9);;;1H2/q;;;+1;/p-1 |
| Standard InChI Key | SZXRJFXCKOFLMP-UHFFFAOYSA-M |
| Isomeric SMILES | CN1C2=C(C(=O)N(C1=O)C)NC=N2.COC(CNC(=O)NC(=O)CCC(=O)[O-])C[Hg].O.[Na+] |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)NC=N2.COC(CNC(=O)NC(=O)CCC(=O)[O-])C[Hg].O.[Na+] |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)NC=N2.COC(CNC(=O)NC(=O)CCC(=O)[O-])C[Hg].O.[Na+] |
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